Cas no 5455-41-4 ( )

• Product Name: &nbsp
• CAS No: 5455-41-4
• MF: C₂₁H₂₈O₂S
• MW: 344.510825157166
• CID: 941935
• PubChem ID: 229571
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 11-naphthalen-2-ylsulfanylundecanoic acid
• 11-(naphthalen-2-ylsulfanyl)undecanoic acid
• 11-[2]Naphthylmercapto-undecansaeure
• 11-[2]naphthylsulfanyl-undecanoic acid
• 11-< Naphthyl-(2)-mercapto> -undecansaeure
• AC1L5HLG
• AC1Q5WBC
• AG-K-20767
• AR-1C0326
• CTK5A1627
• NSC23338
• DTXSID10281883
• 5455-41-4
• NSC-23338
• &nbsp;

• Inchi： 1S/C21H28O2S/c22-21(23)13-7-5-3-1-2-4-6-10-16-24-20-15-14-18-11-8-9-12-19(18)17-20/h8-9,11-12,14-15,17H,1-7,10,13,16H2,(H,22,23)
• InChI Key： JCJADVOZGRRLDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)CCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 344.18114
• Monoisotopic Mass: 344.181
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 526.6°C at 760 mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.587
• PSA: 37.3